4-chloro-5,6,7,8-tetrahydrophthalazin-1-ol
Description
4-chloro-5,6,7,8-tetrahydrophthalazin-1-ol is a chemical compound with the CAS Number: 89981-21-5 . It has a molecular weight of 184.62 . The compound is typically stored at 4 degrees Celsius and is available in powder form .
Synthesis Analysis
The synthesis of this compound involves the reaction of 1,4-dichloro-5,6,7,8-tetrahydrophthalazine with acetic acid in water at 110°C for 4 hours . This reaction results in the formation of a white precipitate .Molecular Structure Analysis
The IUPAC name of this compound is this compound . The InChI code is 1S/C8H9ClN2O/c9-7-5-3-1-2-4-6(5)8(12)11-10-7/h1-4H2,(H,11,12) .Physical And Chemical Properties Analysis
The compound has a melting point range of 240-242 degrees Celsius . It is a powder in physical form .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-5,6,7,8-tetrahydrophthalazin-1-ol involves the conversion of a commercially available starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,3-dichloroquinoxaline", "sodium hydroxide", "ethanol", "hydrogen gas", "palladium on carbon", "sodium borohydride", "acetic acid", "sodium acetate", "water" ], "Reaction": [ "2,3-dichloroquinoxaline is reacted with sodium hydroxide in ethanol to form 2-chloro-3-hydroxyquinoxaline", "2-chloro-3-hydroxyquinoxaline is hydrogenated using hydrogen gas and palladium on carbon as a catalyst to form 2-chloro-3-hydroxyquinoxaline", "2-chloro-3-hydroxyquinoxaline is reacted with sodium borohydride in acetic acid to form 2-chloro-3-hydroxyquinoxaline", "2-chloro-3-hydroxyquinoxaline is reacted with acetic acid and sodium acetate to form 4-chloro-5,6,7,8-tetrahydrophthalazin-1-ol" ] } | |
CAS RN |
89981-21-5 |
Molecular Formula |
C8H9ClN2O |
Molecular Weight |
184.6 |
Purity |
95 |
Origin of Product |
United States |
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